Cas no 455-57-2 (3-Chloro-5-fluoro-4-hydroxybenzoic acid)

• Product Name: 3-Chloro-5-fluoro-4-hydroxybenzoic acid
• CAS No: 455-57-2
• MF: C₇H₄ClFO₃
• MW: 190.556264877319
• MDL: MFCD20641557
• CID: 2142297
• PubChem ID: 67496538
• Update Time: 2024-03-01

3-Chloro-5-fluoro-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-fluoro-4-hydroxybenzoic acid
• ISRQCNONLNOPTB-UHFFFAOYSA-N
• NE25040
• 3-Chloro-5-fluoro-4-hydroxy-benzoic acid
• 3-Chloro-5-fluoro-4-hydroxybenzoic acid

• MDL： MFCD20641557
• Inchi： 1S/C7H4ClFO3/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,10H,(H,11,12)
• InChI Key： ISRQCNONLNOPTB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(=O)O)=C1)F)O

Computed Properties

• Exact Mass: 189.9832998g/mol
• Monoisotopic Mass: 189.9832998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives